Cas no 53916-94-2 (2-Phenylethylamine Hydrobromide)

• Product Name: 2-Phenylethylamine Hydrobromide
• CAS No: 53916-94-2
• MF: C₈H₁₂BrN
• MW: 202.091581344604
• CID: 1586075
• PubChem ID: 70441016
• Update Time: 2025-08-04

2-Phenylethylamine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, hydrobromide
• Greatcell Solar®
• Phenethylamine hydrobromide
• 2-PHENYLETHYLAMINE HBR
• phenethylammonium bromide
• Phenethylammonium bromide, >=98%
• 2-phenylethanamine;hydrobromide
• 53916-94-2
• b-phenylethylamine hydrobromide
• T72591
• 637STW7LE3
• Benzeneethanamine hydrobromide (1:1)
• SCHEMBL10772929
• 2-Phenylethylamine hydrobromide
• MFCD29089369
• Benzeneethanamine hydrobromide
• P2388
• 2-Phenylethylamine Hydrobromide

• MDL： MFCD29089369
• Inchi： 1S/C8H11N.BrH/c9-7-6-8-4-2-1-3-5-8;/h1-5H,6-7,9H2;1H
• InChI Key： IRAGENYJMTVCCV-UHFFFAOYSA-N
• SMILES： Br.NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 201.01536
• Monoisotopic Mass: 201.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 65
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 259°C(lit.)
• PSA: 26.02

2-Phenylethylamine Hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Phenylethylamine Hydrobromide

Recent Advances in the Study of 2-Phenylethylamine Hydrobromide (CAS: 53916-94-2): Implications for Neuropharmacology and Drug Development

2-Phenylethylamine Hydrobromide (PEA-HBr, CAS: 53916-94-2) is a chemically modified derivative of phenylethylamine, a naturally occurring trace amine with significant neuropharmacological activity. Recent studies have highlighted its potential as a therapeutic agent for neurological disorders, including depression, Parkinson's disease, and attention deficit hyperactivity disorder (ADHD). This research brief synthesizes the latest findings on PEA-HBr, focusing on its pharmacological properties, mechanisms of action, and emerging clinical applications.

One of the most significant advancements in the study of PEA-HBr is its role as a trace amine-associated receptor 1 (TAAR1) agonist. TAAR1 has emerged as a critical modulator of dopaminergic, serotonergic, and glutamatergic systems, making it a promising target for neuropsychiatric therapeutics. Recent in vitro and in vivo studies demonstrate that PEA-HBr exhibits high affinity for TAAR1, leading to increased extracellular dopamine levels and improved synaptic plasticity. These findings suggest its potential efficacy in treating disorders characterized by dopaminergic dysfunction.

In a 2023 study published in the Journal of Neurochemistry, researchers investigated the pharmacokinetics of PEA-HBr in rodent models. The study revealed that PEA-HBr has a favorable blood-brain barrier penetration profile, with a half-life of approximately 2.5 hours. Moreover, it showed minimal off-target effects, a crucial advantage for CNS-targeted therapies. These pharmacokinetic properties underscore its suitability for further clinical development.

Another area of active research is the potential use of PEA-HBr in combination therapies. A recent preclinical study demonstrated synergistic effects when PEA-HBr was co-administered with selective serotonin reuptake inhibitors (SSRIs), resulting in enhanced antidepressant-like effects in animal models. This finding opens new avenues for developing adjunctive therapies for treatment-resistant depression.

From a chemical perspective, recent analytical studies have focused on improving the synthesis and purity of PEA-HBr. Advanced chromatographic techniques have been developed to ensure high-purity production, addressing previous challenges with byproduct formation. These methodological improvements are critical for scaling up production for potential clinical use.

Despite these promising developments, challenges remain in translating PEA-HBr research into clinical applications. Current studies are limited by small sample sizes and the need for more comprehensive toxicity profiling. However, the compound's unique mechanism of action and favorable safety profile in preliminary studies warrant continued investigation.

In conclusion, recent research on 2-Phenylethylamine Hydrobromide (53916-94-2) has significantly advanced our understanding of its neuropharmacological potential. Its TAAR1-mediated effects, combined with favorable pharmacokinetics, position it as a promising candidate for various neurological disorders. Future research should focus on clinical trials to validate these preclinical findings and explore its therapeutic potential in human populations.